Cas no 2361713-28-0 (Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate)

• Product Name: Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate
• CAS No: 2361713-28-0
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5415378
• PubChem ID: 145896467
• Update Time: 2025-10-31

Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-({4-[1-(prop-2-enoyl)piperidine-4-amido]phenyl}methyl)carbamate
• 2361713-28-0
• EN300-26582243
• Z1492425963
• Methyl N-[[4-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]phenyl]methyl]carbamate
• Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate

• Inchi： 1S/C18H23N3O4/c1-3-16(22)21-10-8-14(9-11-21)17(23)20-15-6-4-13(5-7-15)12-19-18(24)25-2/h3-7,14H,1,8-12H2,2H3,(H,19,24)(H,20,23)
• InChI Key： HOLKBHNHWZXRSZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NCC1=CC=C(NC(C2CCN(C(=O)C=C)CC2)=O)C=C1

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 644.4±55.0 °C(Predicted)
• pka: 12.01±0.46(Predicted)

Additional information on Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate

Introduction to Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate (CAS No. 2361713-28-0)

Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate, a compound with the CAS number 2361713-28-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular framework of this substance, characterized by its complex carbamate and piperidine moieties, positions it as a promising candidate for further exploration in drug development.

The compound's chemical structure is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple functional groups, including an acrylate moiety (1-(1-oxo-2-propen-1-yl)) and a piperidine ring, contributes to its diverse reactivity and biological profile. These features make it an intriguing subject for researchers aiming to develop novel therapeutic agents. The carbamate group, in particular, is well-known for its role in the synthesis of various bioactive molecules, offering a versatile scaffold for medicinal chemists.

Recent studies have highlighted the importance of understanding the structural determinants that influence the biological activity of carbamate-based compounds. The work of several research groups has demonstrated that modifications in the phenyl ring and the piperidine moiety can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules. In particular, the acrylate group has been shown to enhance binding affinity to certain biological targets, making it a valuable component in drug design.

In the context of current pharmaceutical research, Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate (CAS No. 2361713-28-0) has been investigated for its potential as an intermediate in the synthesis of more complex drug candidates. The compound's ability to undergo further functionalization makes it a versatile building block for medicinal chemists. For instance, researchers have explored its use in generating derivatives with enhanced solubility or improved metabolic stability, which are critical factors in drug development.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the desired molecular framework. These methodologies underscore the sophistication of modern organic synthesis and highlight the challenges faced by chemists in developing complex molecules.

One of the most compelling aspects of Methyl N-[[4-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]phenyl]methyl]carbamate (CAS No. 2361713-28-0) is its potential application in addressing unmet medical needs. The compound's unique structural features suggest that it may exhibit activity against various diseases, including those for which current treatments are limited or non-existent. Ongoing preclinical studies are aimed at elucidating its biological profile and identifying potential therapeutic applications.

The role of computational chemistry in drug discovery has also been instrumental in understanding the properties of this compound. Molecular modeling techniques have been used to predict how Methyl N-[[4-[[(1-(1-oxo)-2-propenyl)-4-piperidinyl]-carbonyl]-amino]-phenyl]-methyl-carbamate interacts with biological targets at the molecular level. These insights have guided experimental efforts and have contributed to a deeper understanding of its mechanism of action.

In conclusion, Methyl N-[[(4-[[(1-(E)-2-propenoyl)-4-piperidinyl]-carbonyl)-amino]-phenyl]-methyl-carbamate (CAS No. 2361713-28) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.